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Compound of Interest

Compound Name: 1-Methyl-4-nitrobenzimidazole

Cat. No.: B1585780 Get Quote

An In-Depth Technical Guide to 1-Methyl-4-nitrobenzimidazole

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development focused on 1-Methyl-4-nitrobenzimidazole. It delves into

the core chemical identifiers, physicochemical properties, synthesis methodologies, and

potential applications, with a strong emphasis on scientific integrity and practical, field-proven

insights.

Core Compound Identification
1-Methyl-4-nitrobenzimidazole is an organic compound featuring a benzimidazole core

structure, which is a heterocyclic aromatic compound consisting of a fused benzene and

imidazole ring. The molecule is further functionalized with a methyl group on one of the

nitrogen atoms of the imidazole ring and a nitro group on the benzene ring.
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Identifier Value Source

CAS Number 31493-66-0 [1][2]

IUPAC Name
1-methyl-4-nitro-1H-

benzimidazole
[3]

Molecular Formula C₈H₇N₃O₂ [1][3]

Molecular Weight 177.16 g/mol [2]

Canonical SMILES Cn1cnc2c1cccc2N(=O)=O [3]

InChI

InChI=1S/C8H7N3O2/c1-10-5-

9-8-6(10)3-2-4-

7(8)11(12)13/h2-5H,1H3

[3]

Synonyms

4-Nitro-1-methylbenzimidazole,

1H-Benzimidazole, 1-methyl-4-

nitro-

[1][2]

Physicochemical & Spectroscopic Properties
The presence of the benzimidazole core, the electron-donating methyl group, and the electron-

withdrawing nitro group imparts unique chemical characteristics to the molecule.

Physical Properties:

Appearance: Typically a yellow crystalline solid.[4]

Melting Point: 168°C.[4]

Solubility: Soluble in organic solvents, reflecting its relatively non-polar character.[3]

Stability: Moderately stable under standard conditions, though it may be sensitive to strong

acids or bases.[3]

Spectroscopic Data: The spectral properties (UV, ¹H NMR, and ¹³C NMR) have been reported

and are in full accordance with published data, confirming the structure of 1-methyl-4-
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nitrobenzimidazole without the presence of the 1-methyl-7-nitro isomer when synthesized via

specific methods.[4]

Synthesis Methodologies: A Protocol-Driven
Approach
The synthesis of 1-Methyl-4-nitrobenzimidazole can be challenging due to the potential for

isomeric products. The choice of synthetic route is critical to ensure the desired regioselectivity.

Common Synthetic Challenge: Isomer Formation
A traditional method for synthesizing 1-Methyl-4-nitrobenzimidazole involves the alkaline

methylation of 4(7)-nitrobenzimidazole. However, this method invariably produces a mixture of

the desired 1-methyl-4-nitrobenzimidazole and the corresponding 1-methyl-7-nitro-

substituted isomer, necessitating complex purification steps.[4]

Recommended Protocol: One-Step Regioselective
Synthesis
A more efficient and convenient synthesis has been developed to produce the pure 1-methyl-
4-nitrobenzimidazole isomer. This method avoids the formation of the undesired 7-nitro

isomer.[4]

Reaction Workflow:

3-Nitro-1,2-phenylenediamine

Reaction VesselFormaldehyde

Ethanolic HCl

Solvent/
Catalyst

1-Methyl-4-nitrobenzimidazoleOne-step reaction
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Click to download full resolution via product page

Caption: Regioselective synthesis of 1-Methyl-4-nitrobenzimidazole.

Step-by-Step Experimental Protocol:

Reactant Preparation: In a suitable reaction vessel, combine 3-nitro-1,2-phenylenediamine

and formaldehyde.

Solvent and Catalyst Addition: Add ethanolic hydrogen chloride to the mixture. This serves as

both the solvent and the catalyst for the cyclization reaction.

Reaction Conditions: The specific reaction temperature and time should be optimized based

on laboratory scale, but the reaction proceeds as a one-step process.

Work-up and Purification:

Following the reaction, neutralize the mixture with a 20% aqueous sodium hydroxide

solution.

The product will precipitate out of the solution. Collect the precipitate by filtration.

Wash the collected solid with water and dry thoroughly. .

Recrystallize the crude product from a 2:1 toluene-n-heptane mixture to yield pure, yellow

crystalline 1-methyl-4-nitrobenzimidazole.[4]

This method has been reported to produce the target compound with a yield of 77%.[4]

Applications in Research and Drug Development
Benzimidazole and its derivatives are recognized as "privileged structures" in medicinal

chemistry due to their wide range of biological activities.[5][6] The nitro-substituted

benzimidazoles, in particular, are of significant interest for their potential therapeutic

applications.[5]

Potential Roles:
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Antimicrobial Agents: Benzimidazole derivatives have shown potent activity against various

microbes. The nitro group can enhance this activity, making 1-Methyl-4-nitrobenzimidazole
a candidate for the development of new antibacterial and antifungal drugs.[6][7]

Anticancer Research: Numerous benzimidazole-based compounds have been investigated

for their anticancer properties.[6][7] The structural motif of 1-Methyl-4-nitrobenzimidazole
makes it a valuable intermediate for synthesizing more complex molecules for cancer

research.

Antiviral Applications: The benzimidazole scaffold is present in some antiviral drugs.

Research into nitrobenzimidazole derivatives for antiviral activity is an ongoing field.[5][7]

Chemical Synthesis: As a functionalized building block, it serves as a key starting material

for the synthesis of more complex, substituted 1-methylbenzimidazoles, which are difficult to

obtain through other means.[4]

The broader class of nitrobenzimidazoles has demonstrated utility in various therapeutic and

chemical fields, underscoring the importance of compounds like 1-Methyl-4-
nitrobenzimidazole in both fundamental and applied research.[5]

Safety, Handling, and Toxicity
While a specific, comprehensive safety data sheet for 1-Methyl-4-nitrobenzimidazole is not

readily available in the provided search results, general precautions for handling nitroaromatic

compounds and benzimidazole derivatives should be strictly followed.

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[8][9]

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust or vapors.[8][10]

Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands and any

exposed skin thoroughly after handling.[8][9]
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Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[8]

Incompatibilities: Store away from strong acids, strong oxidizing agents, and acid chlorides.

[8]

Toxicity Profile (General for Nitro Compounds): Nitro compounds can pose health risks. For

related compounds like 5-Chloro-1-methyl-4-nitroimidazole, hazards include serious eye

irritation.[8] It is prudent to treat 1-Methyl-4-nitrobenzimidazole as potentially harmful if

swallowed, inhaled, or in contact with skin.

Conclusion
1-Methyl-4-nitrobenzimidazole is a compound of significant interest due to its defined

chemical structure and its role as a precursor in the synthesis of novel compounds with

potential therapeutic value. The regioselective synthesis protocol outlined in this guide provides

a reliable method for obtaining the pure compound, paving the way for its broader application in

medicinal chemistry and materials science research. As with all chemical reagents, adherence

to strict safety protocols is paramount during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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